Cas no 877631-97-5 (N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 877631-97-5
• MF: C₂₄H₂₅N₃O₄
• MW: 419.473006010056
• CID: 6530078
• Update Time: 2025-06-10

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide
• N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C24H25N3O4/c28-24(18-8-9-22-23(15-18)31-17-30-22)25-16-20(21-7-4-14-29-21)27-12-10-26(11-13-27)19-5-2-1-3-6-19/h1-9,14-15,20H,10-13,16-17H2,(H,25,28)
• InChI Key： SGWHUZWHGSYWOY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCC(C3=CC=CO3)N3CCN(C4=CC=CC=C4)CC3)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 877631-97-5)

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS number 877631-97-5, is a compound of significant interest in the field of pharmaceutical research and development. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both furan and piperazine moieties in its structure suggests a high degree of versatility, which is often exploited in the design of novel therapeutic agents.

The furan ring, a five-membered aromatic ring containing one oxygen atom, is known for its ability to contribute to the lipophilicity and electronic properties of a molecule. In the context of this compound, the furan-2-yl substituent likely plays a crucial role in modulating the compound's interactions with biological targets. Furthermore, the piperazine moiety is a common pharmacophore in drug discovery, particularly for compounds targeting central nervous system (CNS) disorders. The presence of a phenyl group at the 4-position of the piperazine ring adds another layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the molecule.

The core structure of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide is characterized by a benzodioxole ring system. Benzodioxole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The carboxamide functional group at the 5-position of the benzodioxole ring further enhances the compound's potential for biological activity by providing a site for hydrogen bonding interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds that combine multiple pharmacophores to achieve synergistic effects. N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide exemplifies this approach, as it integrates both furan- and piperazine-based strongarmacophores within a single molecular framework. This design strategy has been shown to enhance binding affinity and selectivity towards specific biological targets.

The synthesis of N-2-(< strong>furan-2-y